Cas no 77494-58-7 (di-t-amylperoxypyromellitate)

• Product Name: di-t-amylperoxypyromellitate
• CAS No: 77494-58-7
• MF: C₂₀H₂₆O₁₀
• MW: 426.414447307587
• CID: 861964
• PubChem ID: 144814
• Update Time: 2025-04-19

di-t-amylperoxypyromellitate Chemical and Physical Properties

Names and Identifiers

• di-t-amylperoxypyromellitate
• 2,5-bis(2-methylbutan-2-ylperoxycarbonyl)terephthalic acid
• DTXSID30228199
• 77494-58-7

• Inchi： 1S/C20H26O10/c1-7-19(3,4)29-27-17(25)13-9-12(16(23)24)14(10-11(13)15(21)22)18(26)28-30-20(5,6)8-2/h9-10H,7-8H2,1-6H3,(H,21,22)(H,23,24)
• InChI Key： YJTOFETZPVDRDI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CC)OC(C1C=C(C(=O)O)C(C(=O)OOC(C)(C)CC)=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 426.15258
• Monoisotopic Mass: 426.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 145.66